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Compound of Interest

6-chloro-N-propylpyridazin-3-
Compound Name:
amine

cat. No.: B1368339

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 6-chloro-N-propylpyridazin-3-amine, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. The following
sections detail its chemical identity, physicochemical properties, plausible synthetic routes,
potential applications, and essential safety information.

Chemical Identity and Nomenclature

6-chloro-N-propylpyridazin-3-amine is a substituted pyridazine derivative. The core structure
consists of a pyridazine ring, which is a six-membered aromatic heterocycle containing two
adjacent nitrogen atoms. This core is functionalized with a chlorine atom, an amino group, and
a propyl substituent.

The Chemical Abstracts Service (CAS) number for this compound is 1007-55-2.[1][2][3] This
unique identifier is crucial for unambiguous identification in chemical databases and literature.

Synonyms:
e 6-chloro-N-isopropylpyridazin-3-amine[1][2]
e 6-Chloro-N-(1-methylethyl)-3-pyridazinamine[1]

e 3-Chloro-6-(isopropylamino)pyridazine[1]
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e (6-Chloro-pyridazin-3-yl)-isopropyl-amine[2]

Physicochemical Properties

A summary of the key physicochemical properties of 6-chloro-N-propylpyridazin-3-amine is
presented in the table below. These properties are essential for its handling, formulation, and
application in experimental settings.

Property Value Source
Molecular Formula C7H10CIN3 [1][2]
Molecular Weight 171.63 g/mol [2]
Appearance Off-white solid [1]

6-chloro-N-propan-2-
IUPAC Name S ] [2]
ylpyridazin-3-amine

SMILES CC(C)NC1=NN=C(C=C1)Cl 2]

InChl=1S/C7H10CIN3/c1-
InChl 5(2)9-7-4-3-6(8)10-11-7/h3- 2]
5H,1-2H3,(H,9,11)

Storage Temperature 2-8°C [1]

Synthesis of 6-chloro-N-propylpyridazin-3-amine

The synthesis of 6-chloro-N-propylpyridazin-3-amine can be achieved through nucleophilic
aromatic substitution on a suitable pyridazine precursor. A plausible and commonly employed
synthetic route starts from the commercially available 3,6-dichloropyridazine.

Proposed Synthetic Workflow

The following diagram illustrates a potential two-step synthesis of 6-chloro-N-propylpyridazin-
3-amine.
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Caption: Proposed synthesis of 6-chloro-N-propylpyridazin-3-amine.

Experimental Protocol

The following is a generalized experimental protocol based on established methods for the
synthesis of similar chloroaminodiazines.[4] Researchers should optimize the reaction
conditions based on their specific laboratory setup and analytical monitoring.

Step 1: Reaction Setup

o To a solution of 3,6-dichloropyridazine (1 equivalent) in a suitable solvent such as absolute
ethanol (e.g., 5 mL per 3.36 mmol of dichloropyridazine) in a round-bottom flask, add a base
like triethylamine (1.5 equivalents).[4]

 To this mixture, add isopropylamine (1.5 equivalents).[4]
Step 2: Reaction Execution
« Stir the reaction mixture under reflux.[4]

» Monitor the progress of the reaction using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting 3,6-
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dichloropyridazine is consumed.[4]
Step 3: Work-up and Purification
e Once the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into a saturated aqueous solution of ammonium chloride (NH4CI).

[4]

o Extract the aqueous layer with a suitable organic solvent, for example, dichloromethane
(CH2CI2).[4]

o Combine the organic extracts and dry them over an anhydrous drying agent like sodium
sulfate (Na2S04).[4]

« Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude
product.[4]

e The crude solid can be further purified by trituration in a non-polar solvent like petroleum
ether or by column chromatography to yield the pure 6-chloro-N-propylpyridazin-3-amine.

[4]

Applications in Drug Discovery and Medicinal
Chemistry

The pyridazine scaffold is a significant heterocyclic motif in the field of medicinal chemistry.
Derivatives of pyridazine have demonstrated a broad spectrum of biological activities, including
antimicrobial, antiviral, and anticancer properties.[5] The incorporation of a chlorine atom can
further modulate the pharmacokinetic and pharmacodynamic properties of a molecule, often
enhancing its efficacy.[6]

While specific research on the biological activities of 6-chloro-N-propylpyridazin-3-amine is
not extensively documented in publicly available literature, its structural features suggest its
potential as a valuable intermediate or a lead compound in drug discovery programs.[5] The
presence of reactive sites, namely the amino group and the chloro-substituted pyridazine ring,
allows for further chemical modifications to generate a library of derivatives for biological
screening.
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The exploration of novel pyridazine derivatives like 6-chloro-N-propylpyridazin-3-amine
represents a promising strategy in the quest for new therapeutic agents, particularly in the
development of new antimicrobials to address the challenge of drug-resistant pathogens.[5]

Safety, Handling, and Storage

Although a specific safety data sheet (SDS) for 6-chloro-N-propylpyridazin-3-amine is not
readily available, safety precautions for the closely related compound, 6-chloropyridazin-3-
amine, can provide guidance.[7][8] It is imperative to handle this compound in a well-ventilated
area, preferably a fume hood, and to use appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[8]
» Hand Protection: Use chemical-resistant gloves that have been inspected prior to use.[8]

o Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.[8]

Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][8]

Wash hands and any exposed skin thoroughly after handling.[7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The
recommended storage temperature is between 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]
First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes. Seek
medical attention.[7]

 In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation
occurs, get medical advice.[7]
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« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[7][8]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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